![molecular formula C11H14ClF2N3O B6242240 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide CAS No. 2411314-74-2](/img/no-structure.png)
2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide
Overview
Description
2-Chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide, also known as 2-chloro-N-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide, is a novel compound with a wide range of potential applications in the fields of medicine, biochemistry, and pharmacology. It is a member of the indazole family of compounds and is structurally similar to other compounds such as indomethacin and ibuprofen. The compound has been studied extensively in recent years and has been found to have a number of interesting properties and potential uses.
Mechanism of Action
2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are inflammatory mediators that are involved in a variety of diseases. By inhibiting the activity of COX-2, 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide is able to reduce inflammation and pain.
Biochemical and Physiological Effects
2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are inflammatory mediators. In addition, it has been found to decrease the production of nitric oxide, which is involved in the regulation of blood pressure. Furthermore, it has been found to reduce the production of leukotrienes, which are involved in the regulation of the immune system.
Advantages and Limitations for Lab Experiments
2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide has a number of advantages and limitations when used in laboratory experiments. One of the major advantages of this compound is that it is relatively easy to synthesize and is relatively stable in solution. In addition, the compound is relatively non-toxic and has a low solubility in water, which makes it ideal for use in experiments involving aqueous solutions. However, one of the major limitations of this compound is that it has a relatively short half-life in solution, which means that it needs to be used quickly after synthesis.
Future Directions
Despite the fact that 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide has been studied extensively in recent years, there are still a number of potential future directions for research. One of the most promising areas of research is the development of novel derivatives of this compound that could be used as more effective and safer drugs. In addition, further research could be conducted into the potential use of this compound as an anti-fungal agent, as well as into its potential use as an anti-cancer agent. Finally, further research could be conducted into the potential use of this compound as an anti-inflammatory agent, as well as into its potential use as an anticonvulsant and antiepileptic drug.
Synthesis Methods
2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide can be synthesized using a variety of different methods. One of the most commonly used methods is the Friedel-Crafts acylation reaction, which is a simple and efficient method for the synthesis of aromatic compounds. In this reaction, 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide is synthesized by reacting an aromatic compound, such as aniline, with an acyl chloride in the presence of an acid catalyst, such as sulfuric acid. Other methods of synthesis include the reaction of 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide with an alkyl halide, such as bromoethane, and the reaction of 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide with an alkylating agent, such as dimethyl sulfate.
Scientific Research Applications
2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamideifluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethylacetamide has a wide range of potential applications in the fields of medicine, biochemistry, and pharmacology. It has been studied extensively for its potential use as an anti-inflammatory agent, as well as for its potential use as an anticonvulsant and antiepileptic drug. It has also been studied for its potential use in the treatment of cancer, as well as for its potential use as an anti-fungal agent. In addition, it has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide involves the reaction of 2-chloroacetyl chloride with 2-amino-2,2-difluoroethylamine to form 2-chloro-N-(2,2-difluoroethyl)acetamide, which is then reacted with 4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid to form the final product.", "Starting Materials": [ "2-chloroacetyl chloride", "2-amino-2,2-difluoroethylamine", "4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid" ], "Reaction": [ "Step 1: 2-chloroacetyl chloride is reacted with 2-amino-2,2-difluoroethylamine in the presence of a base such as triethylamine to form 2-chloro-N-(2,2-difluoroethyl)acetamide.", "Step 2: 2-chloro-N-(2,2-difluoroethyl)acetamide is then reacted with 4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the final product, 2-chloro-N-[2,2-difluoro-2-(4,5,6,7-tetrahydro-2H-indazol-3-yl)ethyl]acetamide." ] } | |
CAS RN |
2411314-74-2 |
Molecular Formula |
C11H14ClF2N3O |
Molecular Weight |
277.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
